Cas no 1806605-39-9 (Ethyl 2-(3-bromopropyl)-5-fluorobenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-5-fluorobenzoate
• CAS No: 1806605-39-9
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4956786
• Update Time: 2025-05-20

Ethyl 2-(3-bromopropyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-5-fluorobenzoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)11-8-10(14)6-5-9(11)4-3-7-13/h5-6,8H,2-4,7H2,1H3
• InChI Key： VBQVUCKRLRBJLZ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromopropyl)-5-fluorobenzoate

Comprehensive Overview of Ethyl 2-(3-bromopropyl)-5-fluorobenzoate (CAS No. 1806605-39-9)

Ethyl 2-(3-bromopropyl)-5-fluorobenzoate (CAS No. 1806605-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a fluorobenzoate core and a bromopropyl side chain, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the 5-fluoro substitution and ethyl ester group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 2-(3-bromopropyl)-5-fluorobenzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in designing kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine. The compound’s CAS No. 1806605-39-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-impact studies.

From a synthetic chemistry perspective, the bromopropyl moiety in Ethyl 2-(3-bromopropyl)-5-fluorobenzoate offers a reactive handle for further functionalization, enabling the construction of complex molecular architectures. This property is particularly valuable in peptide coupling and cross-coupling reactions, which are pivotal in modern organic synthesis. The compound’s fluorine atom also contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions.

Environmental and regulatory considerations are another hot topic linked to this compound. While Ethyl 2-(3-bromopropyl)-5-fluorobenzoate is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Discussions on green chemistry and sustainable synthesis often highlight the need for efficient routes to such intermediates, minimizing waste and energy consumption. These trends are shaping how researchers and manufacturers approach the production of fluorobenzoate derivatives.

Analytical characterization of CAS No. 1806605-39-9 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and consistency for downstream applications. The compound’s stability under various conditions is a frequent subject of inquiry, especially for industrial-scale processes. Forums and scientific communities often debate optimal storage conditions, with anhydrous environments recommended to preserve its reactivity.

Looking ahead, Ethyl 2-(3-bromopropyl)-5-fluorobenzoate is poised to play a pivotal role in advancing bioconjugation technologies and prodrug development. Its compatibility with click chemistry platforms further expands its utility in targeted drug delivery systems. As the scientific community continues to explore structure-activity relationships, this compound remains a cornerstone in the toolkit of medicinal chemists.

In summary, Ethyl 2-(3-bromopropyl)-5-fluorobenzoate (CAS No. 1806605-39-9) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with evolving industry standards, ensure its enduring relevance in both academic and industrial settings.